Cas no 1806853-60-0 (2-Bromo-3-cyano-6-nitrophenylacetic acid)

• Product Name: 2-Bromo-3-cyano-6-nitrophenylacetic acid
• CAS No: 1806853-60-0
• MF: C₉H₅BrN₂O₄
• MW: 285.051001310349
• CID: 4793021
• Update Time: 2023-08-17

2-Bromo-3-cyano-6-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-6-nitrophenylacetic acid

• Inchi： 1S/C9H5BrN2O4/c10-9-5(4-11)1-2-7(12(15)16)6(9)3-8(13)14/h1-2H,3H2,(H,13,14)
• InChI Key： AOPGQLAWKAMGOH-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=C1CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 1.6
• Topological Polar Surface Area: 107